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Compound of Interest

Compound Name: Strontium sulfite

Cat. No.: B085211 Get Quote

An In-depth Technical Guide to Strontium Sulfite for Researchers and Drug Development

Professionals

Introduction
Strontium sulfite (SrSO₃) is an inorganic compound that is gaining significant attention

beyond its traditional industrial uses.[1] While historically studied for its basic chemical and

physical properties, contemporary research has highlighted its potential in advanced

biomedical applications, particularly in the field of nanotechnology.[2] Its biocompatibility,

biodegradability, and unique pH-responsive characteristics make it a promising candidate for

sophisticated drug delivery systems, especially in cancer therapy.[2][3] This guide provides a

comprehensive overview of strontium sulfite, focusing on its chemical identifiers,

physicochemical properties, synthesis protocols, and its emerging role as a nanocarrier for

therapeutic agents.

Chemical Identifiers and Properties
Accurate identification and understanding of a compound's properties are fundamental for

research and development. Strontium sulfite is registered under CAS number 13451-02-0.[2]

[4]

Identifiers
The following table summarizes the key identifiers for strontium sulfite.
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Identifier Value Source(s)

CAS Number 13451-02-0 [2][4][5]

Molecular Formula O₃SSr [1][4]

Molecular Weight 167.68 g/mol [5][6]

PubChem CID 11171195 [4][7]

InChI
InChI=1S/H2O3S.Sr/c1-

4(2)3;/h(H2,1,2,3);/q;+2/p-2
[4][7]

InChIKey
VTBSJEPGLHXIIS-

UHFFFAOYSA-L
[2][4]

Canonical SMILES [O-]S(=O)[O-].[Sr+2] [4][7]

Synonyms
Sulfurous acid, strontium salt

(1:1)
[5][8]

Physicochemical Properties
The key physical and chemical properties of strontium sulfite are detailed below.
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Property Value Source(s)

Appearance
White, colorless crystalline

solid
[1][2][5]

Decomposition Temp.
~380°C (decomposes to oxide

and SO₂)
[2][5]

Water Solubility

Relatively low, approx. 0.0015

g/100 mL at 25°C. Solubility

increases with temperature.

[2][5][9]

Solubility in Acids

Readily soluble in acids like

HCl, undergoing

decomposition.

[5][9]

Crystal Structure

Can be synthesized in various

forms including spherical, poly-

spherical, and spindle shapes.

[2][10]

Synthesis Protocols and Experimental Workflows
Strontium sulfite can be synthesized through various methods, from simple precipitation to

more controlled gel-growth techniques for specific crystal morphologies.

Common Synthesis Methodologies
Below are detailed protocols for common synthesis techniques.

Protocol 1: Aqueous Precipitation This is a standard laboratory method for producing

strontium sulfite powder.[1]

Reactants: Strontium chloride (SrCl₂) and sodium sulfite (Na₂SO₃).[1]

Procedure:

Prepare separate aqueous solutions of strontium chloride and sodium sulfite.

Mix the two solutions at room temperature with stirring.[1]
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A white precipitate of strontium sulfite will form immediately according to the reaction:

SrCl₂ + Na₂SO₃ → SrSO₃ + 2NaCl.[1]

The precipitate is then isolated via filtration, washed with distilled water to remove

impurities like sodium chloride, and dried.[1]

Protocol 2: Gel-Growth for Crystal Formation This method allows for the growth of distinct

crystal forms, such as spherulites.[2][10]

Reactants: Sodium sulfite (Na₂SO₃), strontium chloride (SrCl₂), and a gel medium (e.g.,

sodium metasilicate).[10]

Procedure:

Prepare a sodium metasilicate gel containing a specific concentration of sodium sulfite

(e.g., 0.2 to 1.5 mol dm⁻³).[2][10]

Allow the gel to set in a suitable container, such as a test tube.

Carefully pour a solution of strontium chloride (e.g., 0.2 to 3.0 mol dm⁻³) over the gel.[2]

[10]

Allow the strontium salt solution to diffuse into the gel medium over time.

Crystals of strontium sulfite will form within the gel. The morphology of these crystals is

influenced by reactant concentrations, pH, and temperature.[10]

Protocol 3: Nanoprecipitation for Strontium Sulfite Nanoparticles (SSNs) This technique is

crucial for biomedical applications, particularly for creating nanocarriers.[2][3]

Reactants: Strontium chloride (SrCl₂) and sodium sulfite (Na₂SO₃).[2][3]

Procedure:

Add a small volume (e.g., 1–5 µL) of a cation-providing salt solution, 1 M strontium

chloride (SrCl₂), into an anion-providing salt solution, 1 M sodium sulfite (Na₂SO₃).[3]

Incubate the mixture at 37°C for 30 minutes to allow for the formation of nanoparticles.[3]
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For stabilization or functionalization, co-precipitating agents like D-glucose or NaCl can be

included in the SrCl₂ solution.[3]

The resulting nanoparticle suspension can be used directly or further processed.
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Synthesis Routes for Strontium Sulfite

Reactants Synthesis Methods Products

Strontium Chloride (SrCl₂)

Aqueous Precipitation

Gel-Growth

Nanoprecipitation

Sodium Sulfite (Na₂SO₃)

Strontium Hydroxide (Sr(OH)₂)

Industrial ProductionSulfur Dioxide (SO₂)

Gel Medium
(e.g., Sodium Metasilicate)

SrSO₃ Powder

SrSO₃ Crystals
(Controlled Morphology)

Strontium Sulfite
Nanoparticles (SSNs)
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General Experimental Workflow for SSN Synthesis & Characterization

1. Prepare Reactants
(e.g., SrCl₂, Na₂SO₃)

2. Nanoprecipitation
(Mix and Incubate)

3. Purification / Isolation
(e.g., Centrifugation, Lyophilization)

4. Physicochemical Characterization 5. Application Testing
(e.g., Drug Loading, Cellular Uptake)

XRD Analysis
(Crystal Structure)

FT-IR Spectroscopy
(Functional Groups)

Microscopy (TEM/SEM)
(Size and Morphology)
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Mechanism of siRNA Delivery via pH-Responsive Strontium Sulfite Nanoparticles (SSNs)

Extracellular Space (pH ~7.4)

Intracellular Pathway

siRNA-loaded SSN

1. Cellular Uptake
(Endocytosis)

2. Endosome Formation

3. Endosomal Acidification
(pH drops to ~5.5)

4. SSN Degradation

5. siRNA Release into Cytoplasm

6. Gene Silencing

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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